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Compound of Interest

Compound Name: Darunavir Ethanolate

Cat. No.: B7948671

For laboratory professionals engaged in drug development and research, ensuring safety
during the handling of active pharmaceutical ingredients is paramount. This guide provides
essential, immediate safety and logistical information for the handling of Darunavir
Ethanolate, a protease inhibitor used in the treatment of HIV. The following procedural steps
and data are designed to be a preferred resource, fostering a culture of safety and building
trust through value beyond the product itself.

Hazard Identification and Classification

Darunavir Ethanolate presents several health hazards that necessitate careful handling.
According to safety data sheets, the compound is classified as follows:
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Hazard Class Category Hazard Statement

H302: Harmful if swallowed.[1]

Acute toxicity, oral 4
[2]
o H312: Harmful in contact with
Acute toxicity, dermal 4 )
skin.[1]
Serious eye damage/eye oA H319: Causes serious eye
irritation irritation.[1][2]
Skin corrosion/irritation 2 H315: Causes skin irritation.[2]

Specific target organ toxicity, H335: May cause respiratory

single exposure (Respirator 3
g P (Resp Y irritation.[1][2]

tract irritation)

Signal Word: Warning

Hazard Pictogram:

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to minimize exposure and
ensure personal safety. The following table summarizes the required PPE for handling
Darunavir Ethanolate.[2][3][4]
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Body Part Protective Equipment Specifications
Safety glasses with side An emergency eye wash
Eyes/Face shields, chemical splash station should be readily
goggles, or full face shield available.[3]

Wear gloves that provide

Ski Nitrile or other impervious protection against the solvent if
in
gloves the material is dissolved or
suspended.[3]
Train employees in proper
Lab coat gowning and degowning
practices.[3]
Use in a well-ventilated area or
under a chemical fume hood.
Respiratory Suitable respirator [2] Avoid breathing

dust/fume/gas/mist/vapors/spr
ay.[1][2][4]

Standard Operating Procedure for Handling
Darunavir Ethanolate

A systematic approach to handling Darunavir Ethanolate is crucial. The following workflow
diagram outlines the key steps from preparation to disposal.
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Workflow for Handling Darunavir Ethanolate
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Workflow for handling Darunavir Ethanolate.
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Detailed Experimental Protocols

1. Weighing and Preparation of Solutions:

e Engineering Controls: All weighing and handling of powdered Darunavir Ethanolate should
be conducted in a chemical fume hood or a ventilated enclosure to minimize inhalation
exposure.[3]

e Procedure:

Ensure the balance is clean and calibrated.

[¢]

[¢]

Carefully weigh the desired amount of Darunavir Ethanolate onto weighing paper or into
a suitable container.

[e]

Avoid generating dust.[2][5]

o

If preparing a solution, add the solvent slowly to the powder.

(¢]

Ensure the container is tightly closed when not in use.[1][2]
2. Spill Response:

e Personal Precautions: Avoid inhalation of dust.[3] Do not touch damaged containers or
spilled material without appropriate protective clothing.[3]

e Containment and Clean-up:

o

Evacuate non-essential personnel from the area.

o

For dry spills, carefully sweep up or vacuum the material, avoiding dust generation.[3]

[¢]

For liquid spills, absorb with an inert material (e.g., sand, vermiculite).

[¢]

Place the spilled material into a suitable, labeled container for disposal.[3][4]

o

Clean the spill area thoroughly to remove any residual contamination.[3]
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First-Aid Measures

Immediate and appropriate first-aid is critical in the event of an exposure.[1]

Exposure Route First-Aid Procedure

Move the person to fresh air.[3] If breathing is
Inhalation difficult, give oxygen. Seek medical attention if

symptoms persist.[2][4]

Immediately wash the affected area with plenty
) of soap and water for at least 15 minutes.[4]
Skin Contact . . .
Remove contaminated clothing. Get medical

attention if irritation develops and persists.[3]

Rinse cautiously with water for several minutes.
[2] Remove contact lenses if present and easy
Eye Contact to do.[2] Continue rinsing for at least 15

minutes.[4] Seek immediate medical attention.

[5]

Do NOT induce vomiting.[2] Rinse mouth with

Ingestion water.[2][4] Seek immediate medical attention.

[1]

Storage and Disposal

Storage:

» Store in a tightly sealed container in a cool, dry, and well-ventilated area.[2][4]
o Keep away from incompatible materials such as strong oxidizing agents.[3][4]
 Recommended storage temperature for the powder is -20°C.[2]

Disposal:

o Dispose of waste material in accordance with all applicable local, state, and federal
regulations.[2][4]
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e Do not allow the material to enter sewers or waterways.[1] Contaminated packaging should
be disposed of in the same manner as the product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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